![molecular formula C19H18N2O4S2 B2774660 2-(benzenesulfonyl)-N-[4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-yl]acetamide CAS No. 895461-42-4](/img/structure/B2774660.png)
2-(benzenesulfonyl)-N-[4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-yl]acetamide
Description
2-(benzenesulfonyl)-N-[4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-yl]acetamide is a useful research compound. Its molecular formula is C19H18N2O4S2 and its molecular weight is 402.48. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Antimicrobial Activity
The compound is part of a broader class of sulfone and sulfide derivatives synthesized for their antimicrobial properties. A study highlighted the synthesis of related thiazole derivatives, evaluating their efficacy against both Gram-negative and Gram-positive bacteria, as well as fungi, showcasing their potential in addressing various microbial infections (Badiger et al., 2013).
Anticonvulsant Properties
Another research focus is on derivatives containing a sulfonamide thiazole moiety, showing promising anticonvulsant activity. Certain compounds within this class demonstrated significant effects in protecting against convulsions, highlighting their potential as therapeutic agents in epilepsy management (Farag et al., 2012).
Anticancer Applications
The compound's structure is conducive to modifications that yield derivatives with potent anticancer activities. Research into various thiazolidinone derivatives with the incorporation of benzothiazole moieties has demonstrated their efficacy against several cancer cell lines, further establishing the compound's relevance in oncology (Havrylyuk et al., 2010).
Anti-inflammatory and Antioxidant Effects
Compounds structurally related to 2-(benzenesulfonyl)-N-[4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-yl]acetamide have been synthesized and evaluated for their anti-inflammatory and antioxidant activities. These studies have shown that certain derivatives exhibit notable efficacy in these areas, suggesting their potential in treating inflammatory diseases and conditions associated with oxidative stress (Koppireddi et al., 2013).
Properties
IUPAC Name |
2-(benzenesulfonyl)-N-[4-(4-methoxyphenyl)-5-methyl-1,3-thiazol-2-yl]acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18N2O4S2/c1-13-18(14-8-10-15(25-2)11-9-14)21-19(26-13)20-17(22)12-27(23,24)16-6-4-3-5-7-16/h3-11H,12H2,1-2H3,(H,20,21,22) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WSUJFJIWVAFXPW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=C(S1)NC(=O)CS(=O)(=O)C2=CC=CC=C2)C3=CC=C(C=C3)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18N2O4S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
402.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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